Cas no 2228748-86-3 (3-oxo-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228748-86-3
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• CID: 6258871
• PubChem ID: 165861151
• Update Time: 2025-05-27

3-oxo-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid
• 2228748-86-3
• EN300-1782652

• Inchi： 1S/C7H6N2O3S/c10-4-1-7(2-4,6(11)12)5-3-13-9-8-5/h3H,1-2H2,(H,11,12)
• InChI Key： SIVFIHLOCQQOIP-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(=O)O)CC(C2)=O)N=N1

Computed Properties

• Exact Mass: 198.00991323g/mol
• Monoisotopic Mass: 198.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 108Ų

Additional information on 3-oxo-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid

Research Brief on 3-oxo-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid (CAS: 2228748-86-3): Recent Advances and Applications

The compound 3-oxo-1-(1,2,3-thiadiazol-4-yl)cyclobutane-1-carboxylic acid (CAS: 2228748-86-3) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings regarding this unique heterocyclic structure, focusing on its synthetic accessibility, biological activities, and potential therapeutic applications. Recent literature highlights its role as a versatile building block for the development of novel bioactive molecules.

Structural analysis reveals that this compound combines a strained cyclobutane ring with a thiadiazole moiety, creating unique electronic and steric properties that enable diverse interactions with biological targets. The presence of both hydrogen bond donor (carboxylic acid) and acceptor (carbonyl and thiadiazole) groups contributes to its favorable pharmacophoric features. Recent synthetic improvements have achieved yields exceeding 75% through optimized cyclobutanation and thiadiazole formation protocols.

In pharmacological studies, derivatives of this core structure have demonstrated significant activity against bacterial pathogens, particularly Gram-positive strains. A 2023 study reported minimum inhibitory concentrations (MICs) of 2-8 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) for optimized analogs. The mechanism appears to involve inhibition of bacterial cell wall biosynthesis, though the exact molecular target remains under investigation. Molecular docking studies suggest potential interactions with penicillin-binding proteins.

Emerging research indicates additional therapeutic potential in inflammation modulation. In vitro assays show that certain derivatives can inhibit TNF-α production in macrophages by up to 70% at 10 μM concentrations. The thiadiazole moiety appears critical for this activity, possibly through interference with NF-κB signaling pathways. These findings position the scaffold as a candidate for developing novel anti-inflammatory agents with potentially improved safety profiles compared to current therapeutics.

From a drug development perspective, preliminary ADMET studies reveal favorable characteristics including aqueous solubility (>5 mg/mL at physiological pH) and metabolic stability (t1/2 > 120 minutes in human liver microsomes). However, challenges remain in optimizing blood-brain barrier penetration for potential CNS applications. Current structure-activity relationship (SAR) studies focus on modifying the carboxylic acid group while preserving the core pharmacophore.

The compound's versatility extends to materials science applications, where its rigid structure serves as a building block for specialty polymers. Recent patents describe its incorporation into high-performance materials with enhanced thermal stability (decomposition temperatures >300°C). These developments highlight the dual utility of this scaffold in both biomedical and materials chemistry domains.

Future research directions include expanding the SAR landscape through combinatorial chemistry approaches and investigating the scaffold's potential in targeted protein degradation strategies. The unique geometry of the cyclobutane-thiadiazole system may enable novel interactions with E3 ligases, opening possibilities for PROTAC development. Ongoing clinical translation efforts will determine whether this promising scaffold can advance to preclinical development stages.